Cas no 1227607-24-0 (3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine)

• Product Name: 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine
• CAS No: 1227607-24-0
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4925323
• Update Time: 2025-10-30

3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine
• 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-6-9-4-10(7-16-12(9)15)8-2-1-3-11(14)5-8/h1-5,7H,6H2
• InChI Key： FRDDORGPYCRQLQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(=C1)C1C=CC=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine

Research Briefing on 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine (CAS: 1227607-24-0) in Chemical Biology and Pharmaceutical Applications

3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine (CAS: 1227607-24-0) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and oncology. The presence of both bromomethyl and fluorine substituents on the pyridine ring enhances its reactivity and bioavailability, making it a valuable building block for the development of novel therapeutic agents.

Recent studies have highlighted the role of 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine in the synthesis of kinase inhibitors, which are crucial for targeting aberrant signaling pathways in cancer. For instance, researchers have utilized this compound to develop potent inhibitors of fibroblast growth factor receptors (FGFRs), a family of tyrosine kinases implicated in various malignancies. The bromomethyl group facilitates easy functionalization, allowing for the attachment of diverse pharmacophores to enhance selectivity and potency. Additionally, the fluorine atoms contribute to improved metabolic stability and membrane permeability, addressing common challenges in drug development.

In the context of CNS drug discovery, 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine has been employed in the design of modulators for neurotransmitter receptors. A 2023 study demonstrated its utility in synthesizing novel ligands for GABA_A receptors, which play a pivotal role in anxiety and epilepsy. The fluorophenyl moiety was found to enhance binding affinity, while the bromomethyl group enabled further derivatization to fine-tune pharmacological properties. These findings underscore the compound's potential in addressing unmet medical needs in neurology and psychiatry.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine to meet the demands of large-scale pharmaceutical manufacturing. Innovations in catalytic bromination and fluorination techniques have significantly improved yields and reduced byproduct formation. Moreover, green chemistry approaches, such as solvent-free reactions and microwave-assisted synthesis, have been explored to enhance sustainability. These developments are critical for ensuring the compound's accessibility and cost-effectiveness in industrial applications.

Looking ahead, ongoing research aims to expand the applications of 3-Bromomethyl-2-fluoro-5-(3-fluorophenyl)pyridine beyond traditional drug discovery. Emerging areas include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where its reactive bromomethyl group can be leveraged for targeted protein degradation. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to predict and optimize the biological activity of derivatives, accelerating the discovery of next-generation therapeutics. As the field of chemical biology continues to evolve, this compound is poised to remain a cornerstone in the development of innovative medicines.